2-(Pent-4-enoyl)cyclopent-1-en-1-yl acetate

• CAS No.: 71687-28-0
• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: (2-pent-4-enoylcyclopenten-1-yl) acetate
• InChI: InChI=1S/C12H16O3/c1-3-4-7-11(14)10-6-5-8-12(10)15-9(2)13/h3H,1,4-8H2,2H3
• InChI Key: VCNPGZILCIWZAB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(CCC1)C(=O)CCC=C

Description

2-(Pent-4-enoyl)cyclopent-1-en-1-yl acetate is an organic compound with the molecular formula C12H16O3 and a molecular weight of 208.25 g/mol . This compound is characterized by the presence of a cyclopentene ring substituted with a pent-4-enoyl group and an acetate group. It is used in various chemical reactions and has applications in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Pent-4-enoyl)cyclopent-1-en-1-yl acetate can be achieved through several methods. One common approach involves the acetylation of 4-hydroxy-2-cyclopentenone . The reaction typically requires the use of acetic anhydride and a catalyst such as pyridine under controlled temperature conditions.

Industrial Production Methods

Industrial production of this compound may involve large-scale acetylation reactions using similar reagents and conditions as in laboratory synthesis. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-(Pent-4-enoyl)cyclopent-1-en-1-yl acetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: Nucleophilic substitution reactions can replace the acetate group with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Red